2-(4-Isobutyrylphenyl)propionic Acid
2-(4-Isobutyrylphenyl)propionic Acid
1-oxo Ibuprofen is a degradation product and potential impurity in commercial preparations of ibuprofen. Ibuprofen (Item No. 70280) is a non-selective, reversible COX inhibitor and non-steroidal anti-inflammatory drug (NSAID). Formulations containing ibuprofen are widely used for inflammation, pain, and fever. However, it is considered, among other pharmaceuticals, an environmental contaminant because it cannot be completey biodegraded during the wastewater treatment process. Degradation using ultraviolet light, Fe(III), and peroxymonosulfate has been described and results in degradation products, including 1-oxo ibuprofen.
Brand Name:
Vulcanchem
CAS No.:
65813-55-0
VCID:
VC0027142
InChI:
InChI=1S/C13H16O3/c1-8(2)12(14)11-6-4-10(5-7-11)9(3)13(15)16/h4-9H,1-3H3,(H,15,16)
SMILES:
CC(C)C(=O)C1=CC=C(C=C1)C(C)C(=O)O
Molecular Formula:
C13H16O3
Molecular Weight:
220.26 g/mol
2-(4-Isobutyrylphenyl)propionic Acid
CAS No.: 65813-55-0
Reference Standards
VCID: VC0027142
Molecular Formula: C13H16O3
Molecular Weight: 220.26 g/mol
| CAS No. | 65813-55-0 |
|---|---|
| Product Name | 2-(4-Isobutyrylphenyl)propionic Acid |
| Molecular Formula | C13H16O3 |
| Molecular Weight | 220.26 g/mol |
| IUPAC Name | 2-[4-(2-methylpropanoyl)phenyl]propanoic acid |
| Standard InChI | InChI=1S/C13H16O3/c1-8(2)12(14)11-6-4-10(5-7-11)9(3)13(15)16/h4-9H,1-3H3,(H,15,16) |
| Standard InChIKey | RCINGEKPKJQCMO-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)C1=CC=C(C=C1)C(C)C(=O)O |
| Canonical SMILES | CC(C)C(=O)C1=CC=C(C=C1)C(C)C(=O)O |
| Appearance | Assay:≥98%A solid |
| Description | 1-oxo Ibuprofen is a degradation product and potential impurity in commercial preparations of ibuprofen. Ibuprofen (Item No. 70280) is a non-selective, reversible COX inhibitor and non-steroidal anti-inflammatory drug (NSAID). Formulations containing ibuprofen are widely used for inflammation, pain, and fever. However, it is considered, among other pharmaceuticals, an environmental contaminant because it cannot be completey biodegraded during the wastewater treatment process. Degradation using ultraviolet light, Fe(III), and peroxymonosulfate has been described and results in degradation products, including 1-oxo ibuprofen. |
| Synonyms | α-Methyl-4-(2-methyl-1-oxopropyl)benzeneacetic Acid;_x000B_2-(4-Isobutyrylphenyl)propionic Acid; Ibuprofen Impurity J; |
| PubChem Compound | 11499530 |
| Last Modified | Nov 11 2021 |
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